Cas no 139214-48-5 (1,3-Dithiane, 2-[1,1'-biphenyl]-4-yl-2-methyl-)

• Product Name: 1,3-Dithiane, 2-[1,1'-biphenyl]-4-yl-2-methyl-
• CAS No: 139214-48-5
• MF: C₁₇H₁₈S₂
• MW: 286.454822063446
• CID: 1263706
• PubChem ID: 12123973
• Update Time: 2025-04-20

1,3-Dithiane, 2-[1,1'-biphenyl]-4-yl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-[1,1'-biphenyl]-4-yl-2-methyl-
• 2-methyl-2-(4-phenylphenyl)-1,3-dithiane
• 139214-48-5
• DTXSID10478039

• Inchi： 1S/C17H18S2/c1-17(18-12-5-13-19-17)16-10-8-15(9-11-16)14-6-3-2-4-7-14/h2-4,6-11H,5,12-13H2,1H3
• InChI Key： VAYXDLNKFPTUIC-UHFFFAOYSA-N
• SMILES： S1CCCSC1(C)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 286.08514
• Monoisotopic Mass: 286.08499292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0